Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C10H9FN4 B8292846 N-(4-Fluoro-phenyl)-pyrimidine-4,6-diamine

N-(4-Fluoro-phenyl)-pyrimidine-4,6-diamine

Cat. No. B8292846
M. Wt: 204.20 g/mol
InChI Key: LHUPVTGPUITOOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08552002B2

Procedure details

The title compound is prepared analogously as described in Example 114A from 6-chloro-pyrimidin-4-ylamine and 4-fluoroaniline.
Name
6-chloro-pyrimidin-4-ylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-fluoroaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[CH:6][N:5]=[C:4]([NH2:8])[CH:3]=1.[F:9][C:10]1[CH:16]=[CH:15][C:13]([NH2:14])=[CH:12][CH:11]=1>>[F:9][C:10]1[CH:16]=[CH:15][C:13]([NH:14][C:2]2[CH:3]=[C:4]([NH2:8])[N:5]=[CH:6][N:7]=2)=[CH:12][CH:11]=1

Inputs

Step One
Name
6-chloro-pyrimidin-4-ylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC(=NC=N1)N
Step Two
Name
4-fluoroaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(N)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=CC=C(C=C1)NC1=NC=NC(=C1)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.